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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical substances. This document provides crucial

safety and logistical information for the use of ER21355, a two-component epoxy resin system.

Adherence to these guidelines is essential for minimizing risks and ensuring proper disposal.

Most epoxy resins are classified as irritants and can be mild to moderate irritants to the eyes,

skin, and mucous membranes.[1] Prolonged skin contact can lead to dermal sensitization.[1]

The primary route of exposure is typically through skin contact due to the adhesive nature of

the resin.[1]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the foundation of safe handling.

The following table summarizes the recommended PPE for handling ER21355.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15578571?utm_src=pdf-interest
https://www.benchchem.com/product/b15578571?utm_src=pdf-body
https://epoxies.com/wp-content/uploads/2022/05/Handling-and-Storage-of-Epoxy-Resins.pdf
https://epoxies.com/wp-content/uploads/2022/05/Handling-and-Storage-of-Epoxy-Resins.pdf
https://epoxies.com/wp-content/uploads/2022/05/Handling-and-Storage-of-Epoxy-Resins.pdf
https://www.benchchem.com/product/b15578571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and
Recommendations

Eyes & Face

Safety glasses with side

shields, splash goggles, or a

face shield.

Goggles or a face shield are

necessary when there is a risk

of chemical splashes.[2]

Standard safety glasses may

be sufficient for small-scale

operations.[3]

Hands Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended.[4] Thin

PVC gloves may be adequate

for handling small quantities

but are not suitable for spill

cleanup.[3] Latex, leather, or

cotton gloves are not sufficient.

[4]

Body
Laboratory coat, coveralls, or

an apron.

This protective clothing

prevents chemical splashes

from contacting the skin and

contaminating personal

clothing.[4][5]

Feet Closed-toe shoes.

Sandals and other open-toed

footwear are not permitted in

laboratories where chemicals

are used.[2][5]

Respiratory Respirator (if required).

A respirator may be necessary

if there is a risk of inhaling

vapors, especially in poorly

ventilated areas or during

sanding and shaping of the

cured resin.[1][3]
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Proper handling procedures are critical to minimize exposure and prevent accidents. The

following workflow outlines the key steps for safely working with ER21355.

Preparation

Handling & Mixing

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a well-ventilated work area

Dispense Resin and Hardener

Proceed to handling

Thoroughly mix components

Apply mixed epoxy

Clean reusable tools

After application

Segregate and label waste

Dispose of waste according to protocol
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Caption: A high-level workflow for the safe handling of epoxy resins.

Emergency First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and water.[6][7] If skin irritation or a rash

develops, seek medical attention.[4] Never use

solvents to clean epoxy from the skin.[7]

Eye Contact

Immediately flush the eyes with copious

amounts of clean, running water for at least 15

minutes.[6][7] Seek medical attention.[6]

Inhalation

Move the individual to an area with fresh air. If

breathing is difficult, seek immediate medical

attention.[6]

Ingestion

Do not induce vomiting. If the person is

conscious, have them drink plenty of water. Call

a poison center or physician for guidance.[4]

Disposal Plan
The disposal of epoxy resin waste must be handled responsibly to protect the environment and

public health.[8]

Liquid Waste:

Uncured or partially cured liquid resin is considered hazardous waste.[8]

NEVER pour liquid resin down drains or dispose of it with household waste.[8][9]
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Liquid resin waste should be collected in a designated, labeled container and disposed of

through a certified chemical waste stream in accordance with local regulations.[8]

Solid Waste:

To dispose of small amounts of leftover mixed resin, allow it to fully cure in a well-ventilated

area.[10] Once the resin is completely hardened and no longer sticky, it is considered inert

and can typically be disposed of as regular solid waste.[10][11][12]

Empty containers should be scraped to remove as much residue as possible. If the

containers are empty, they can often be disposed of in the regular trash.[9] To ensure any

remaining residue is inert, you can pour the remaining amount of one part into the other

empty container to cure before disposal.[9]

Contaminated materials such as gloves, paper towels, and mixing sticks should be allowed

to cure completely before being discarded with regular waste.[8]

The following diagram outlines the decision-making process for the disposal of ER21355
waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://support.formlabs.com/s/article/Disposing-of-resin?language=en_US
https://m.youtube.com/watch?v=tPPh6Mqev1E
https://m.youtube.com/watch?v=tPPh6Mqev1E
https://help.resincoat.co.uk/how-would-i-responsibly-and-ecologically-dispose-of-unused/unwanted-resin
https://artsreview.com.au/understanding-the-proper-disposal-of-resin-solutions/
https://resinobsession.com/resin-frequently-asked-questions/how-to-dispose-of-resin/
https://resinobsession.com/resin-frequently-asked-questions/how-to-dispose-of-resin/
https://support.formlabs.com/s/article/Disposing-of-resin?language=en_US
https://www.benchchem.com/product/b15578571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Epoxy Resin Waste Generated

Is the waste liquid or partially cured?

Is the waste fully cured and solid?

No

Dispose as Hazardous Chemical Waste

Yes

Dispose as Non-Hazardous Solid Waste

Yes Allow to fully cure in a ventilated area

No
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Caption: A decision tree for the proper disposal of epoxy resin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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